Cas no 50-03-3 (Hydrocortisone acetate)

• Product Name: Hydrocortisone acetate
• CAS No: 50-03-3
• MF: C₂₃H₃₂O₆
• MW: 404.496587753296
• MDL: MFCD00037714
• CID: 33455
• PubChem ID: 5744
• Update Time: 2025-11-11

Hydrocortisone acetate Chemical and Physical Properties

Names and Identifiers

• Hydrocortisone acetate
• 11-beta,17-alpha-dihydroxy-21-acetoxypregesterone
• 11beta17alpha-Dihydroxy-21-acetoxypregesterone
• Abbocort
• Acetate-as
• Hydrocortisone (acetate)
• Hydrocortisone 21-acetate
• 21-Acetoxy-4-pregnene-11β,17α-diol-3,20-dione
• Biocortar
• ColiforM
• Cordes
• Cortaid
• Cortef
• Cortell
• Cortes
• Efcolin
• Epifoam
• Hc45
• Mysone
• Cortisol acetate
• Hydrocortisone-21-acetate
• Cortisol 21-acetate
• 21-Acetoxy-4-pregnene-11b,17a-diol-3,20-dione
• Hydrocortisat
• Cortacream
• Pabracort
• Chemysone
• Lanacort
• Hydrosone
• Bambicort
• Resicort
• Cortril acetate
• Cortef acetate
• Aceto-cort
• Berlison F
• Hycortole acetate
• Collusul-HC
• Hysone-A
• Eye-Cort
• Carmol HC
• Hydrin-2
• Compound F acetate
• Cortril acetate-AS
• Velopural
• Sintotrat
• Wycort
• Lenirit
• Isopto-Hydrocortisone
• Hydroxycorticosterone acetate
• Anusol-HC
• Paro
• Neo-Cortef (Salt/Mix)
• EPIFOAM COMPONENT HYDROCORTISONE ACETATE
• CHEBI:17609
• Cortic
• Colofoam
• Oft Cusi Hidrocortisona
• Squibb-HC
• TERRA-CORTRIL COMPONENT HYDROCORTISONE ACETATE
• CHEMBL1091
• HYDROCORTISONI ACETAS [WHO-IP LATIN]
• MLS002207225
• AI3-26389
• 21-Acetoxy-11-beta,17-alpha-dihydroxypregn-4-ene-3,20-dione
• Gppe Eye Crm
• Orabase HCA
• HYDROCORTISONE ACETATE COMPONENT OF CARMOL HC
• Corti Selbe
• ProctoFoam-HC (Salt/Mix)
• KS-1070
• HYDROCORTISONE ACETATE COMPONENT OF TERRA-CORTRIL
• 50-03-3
• Dricort
• 17-Hydroxycorticosterone, 21-acetate
• Idrocortisone Acetano
• 11.beta.,17.alpha.-Dihydroxy-21-acetoxypregesterone
• HYDROCORTISONE ACETATE [GREEN BOOK]
• Hydrocortisone acetate, European Pharmacopoeia (EP) Reference Standard
• Hepacort Plus
• Alfacorton
• Posterine Corte
• HYDROCORTISONE ACETATE COMPONENT OF CHLOROMYCETIN HYDROCORTISONE
• Cortidro
• Hydrison
• Latimit
• Hydrocortistab
• NEO-CORTEF COMPONENT HYDROCORTISONE ACETATE
• COLY-MYCIN S COMPONENT HYDROCORTISONE ACETATE
• WLN: L E5 B666 OV MUTJ A CQ E FV1OV1 FQ -B&ACEF
• Crema transcutan
• 42016-02-4
• Corti
• Genticin HC
• AKOS015919714
• acetic acid [2-[(8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] ester
• Hydrocortisone 21-acetate, Sigma Reference Standard
• Hydrocortisone 21-acetate, >=98% (HPLC)
• CHLOROMYCETIN HYDROCORTISONE COMPONENT HYDROCORTISONE ACETATE
• Cortisporin Cream (Salt/Mix)
• SR-01000000170-3
• Hydrocortisone acetate [USP:BAN:JAN]
• [2-[(8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate
• 11.beta.,17.alpha.,21-Trihydroxypregn-4-ene-3,20-dione 21-acetate
• 17-Hydroxycorticosterone acetate
• Ebenol
• Cortiderm
• Hydrosone-A
• COR-OTICIN COMPONENT HYDROCORTISONE ACETATE
• C23H32O6
• Cortisol- 21-acetate
• HYDROCORTISONE ACETATE [MART.]
• 11beta,17-dihydroxy-3,20-dioxopregn-4-en-21-yl acetate
• Cortioftal
• UNII-3X7931PO74
• component of Neo-Cortef
• 21-O-acetylcortisol
• AB00430024-17
• 21-Acetoxy-11.beta.17.alpha.-dihydroxypregn-4-ene-3,20-dione
• HYDROCORTISONE ACETATE COMPONENT OF PRAMOSONE
• Hydrocortisone acetate [BAN:JAN]
• Idrocort
• Hipokort
• HYDROCORTISONE ACETATE [EP IMPURITY]
• LMST02030093
• BRD-K11612998-001-01-6
• MEGxm0_000464
• U-CORT COMPONENT HYDROCORTISONE ACETATE
• Hydrocortisone acetate (JP17/USP)
• Urecortyn
• PRAMOSONE COMPONENT HYDROCORTISONE ACETATE
• Sagittacortin
• Gppe Ear Susp
• Allocort
• SCHEMBL7419
• Z600425184
• 11,17-Dihydroxy-3,20-dioxopregn-4-en-21-yl acetate, (11.beta.)-
• Hemsol-HC
• Pregn-4-ene-3,20-dione, 21-(acetyloxy)-11,17-dihydroxy-, (11.beta.)-
• HYDROCORTISONE IMPURITY C [EP IMPURITY]
• EC 200-004-4
• OPHTHOCORT COMPONENT HYDROCORTISONE ACETATE
• SMR000058178
• Cortiform
• Hydrocortisone 21-acetate, VETRANAL(TM), analytical standard
• Hycor Eye Oitment
• HYDROCORTISONE ACETATE [WHO-IP]
• Ekzemsalbe F
• Pregn-4-ene-3, 11.beta.,17,21-trihydroxy-, 21-acetate
• Hydrocortisone acetate for peak identification, European Pharmacopoeia (EP) Reference Standard
• SR-01000000170
• Clear-Aid
• Barquinol HC
• Mantadil (Salt/Mix)
• Ala scalp
• HYDROCORTISONE ACETATE [ORANGE BOOK]
• (11beta)-21-Acetyloxy)-11,17-dihydroxypregn-4-ene-3,20-dione
• CaldeCORT
• MLS002548890
• CS-4792
• NSC741
• Opera_ID_774
• MLS001076491
• HYDROCORTISONE ACETATE COMPONENT OF EPIFOAM
• Bacicoline
• U-cort (TN)
• Supralef
• Lidamantle-HC (Salt/Mix)
• 17.alpha.-Hydrocorticosterone-21-acetate
• Cortifoam (TN)
• HYDROCORTISONE ACETATE [VANDF]
• NC00457
• 17.alpha.-Hydroxycorticosterone acetate
• Hyderm
• CARMOL HC COMPONENT HYDROCORTISONE ACETATE
• MLS000069734
• Chloromycetin Hydrocortisone Ophthalmic
• Chloromycetin Hydrocortisone Ophthalmic (Salt/Mix)
• NSC 741
• Pregn-4-ene-3,20-dione, 11.beta.,17,21-trihydroxy-, 21-acetate
• Hydrocortisoni acetas
• Hydrocortisone 21-acetate, meets USP testing specifications
• BDBM50474607
• Hydrocortisone acetate for peak identification
• CCG-220891
• LS-54995
• 21-Acetoxy-11.beta.,17-dihydroxypregn-4-en-3,20-dione
• Hydrocortisone Acetate, Pharmaceutical Secondary Standard; Certified Reference Material
• Colifoam
• Corticaine Cream (Salt/Mix)
• Pregn-4-ene-3,20-dione, 21-(acetoxy)-11,17-dihydroxy-, (11-.beta.)-
• DB14539
• Hc45 Hydrocort
• Micort-hc
• Chloromycetin Hydrocort
• HYDROCORTISONE ACETATE COMPONENT OF NEO-CORTEF
• Coly-Mycin S Otic (Salt/Mix)
• HYDROCORTISONE ACETATE COMPONENT OF U-CORT
• Pregn-4-ene-3,20-dione, 11-beta,17,21-trihydroxy-, 21-acetate
• 11beta,17alpha,21-Trihydroxy-4-pregnene-3,20-dione 21-acetate
• Hydrocortisone acetate, United States Pharmacopeia (USP) Reference Standard
• Protef (Salt/Mix)
• HMS2090M06
• 2-[(1R,3aS,3bS,9aR,9bS,10S,11aS)-1,10-dihydroxy-9a,11a-dimethyl-7-oxo-1H,2H,3H,3aH,3bH,4H,5H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-1-yl]-2-oxoethyl acetate
• HYDROCORTISONE ACETATE [WHO-DD]
• ACon1_000363
• Pregn-4-ene-3,20-dione, 21-(acetoxy)-11,17-dihydroxy-, (11-beta)-
• Neobacimyx (Salt/Mix)
• HYDROCORTISONE ACETATE COMPONENT OF COLY-MYCIN S
• HYDROCORTISONE ACETATE [USP MONOGRAPH]
• 11.beta.17.alpha.-Dihydroxy-21-acetoxypregesterone
• Siguent Hycor
• 11beta,17,21-trihydroxypregn-4-ene-3,20-dione, 21-acetate
• component of Protef
• U-CORT
• MFCD00037714
• EN300-50291
• Corticosterone, 17-hydroxy-, 21-acetate
• Dermosa hidrocortisona
• Epifoam (Salt/Mix)
• Cortifoam
• HYDROCORTISONE 21-ACETATE [MI]
• Efzem
• Medithane
• HYDROCORTISONE ACETATE [JAN]
• Hydrocortisone 21-acetate, tested according to Ph.Eur.
• 21-Acetoxy-11.beta.,17-dihydroxypregn-4-ene-3,20-dione
• C02821
• Hydrocortisone acetate, British Pharmacopoeia (BP) Reference Standard
• Hydriocort von ct
• D97703
• Derminovag
• 17-Hydroxycorticosterone-21-acetate
• Ophticor
• 3X7931PO74
• SMR000653536
• Pregn-4-ene-3, 21-(acetyloxy)-11,17-dihydroxy-, (11.beta.)-
• Pregn-4-ene-3, 20-diona, 21-(acetiloxi)-11,17-dihidroxi-, (11beta)-
• PREDNISOLONE ACETATE IMPURITY A [EP]
• PROCTOFOAM HC COMPONENT HYDROCORTISONE ACETATE
• EINECS 200-004-4
• Hydrocortison
• Berlison
• Iracetisone
• HMS2230H03
• HY-B1183
• Fucidin H
• D00165
• Mantadil
• Pregn-4-ene-3,20-dione, 21-(acetyloxy)-11,17-dihydroxy-, (11beta)-
• HMS3259E05
• Gppe Foam Aero
• 21-Acetoxy-11.beta.,17.alpha.-dihydroxypregn-4-ene-3,20-dione
• Q-201212
• Hydro-Adreson [inj.]
• Hydrocortison Streuli
• Hydrocortisone 21-acetate, Antibiotic for Culture Media Use Only
• Pregn-4-ene-3,20-dione, 11beta,17,21-trihydroxy-, 21-acetate
• DTXSID20962156
• Cortisol, 21-acetate
• hydrocortisone-acetate
• Proctocream-HC (Salt/Mix)
• ACon0_000402
• Gentisone HC
• Idrocortigamma
• Glycocortison
• HYDROCORTISONE ACETATE [EP MONOGRAPH]
• A827940
• Bacicoline (Salt/Mix)
• s5501
• Acepolcort-H
• Cortimycine
• Cortucid
• HMS2235G21
• HYDROCORTISONE ACETATE COMPONENT OF OPHTHOCORT
• Pannocort
• HYDROCORTISONE ACETATE [USP-RS]
• Soenol Hydrocortison
• Clear-Aid (Salt/Mix)
• Q27102474
• HMS3714D04
• 17-alpha-Hydroxycorticosterone acetate
• HYDROCORTISONE ACETATE COMPONENT OF PROCTOFOAM HC
• Fenitral
• Cortisporin Cream
• Hydrocortisone acetate [USAN:BAN:JAN]
• Corticaine Cream
• Hydrocortone acetate
• NSC-741
• Terra-Cortril (Salt/Mix)
• HYDROCORTISONE ACETATE COMPONENT OF COR-OTICIN
• HYDROCORTISONE SODIUM SUCCINATE IMPURITY B [EP IMPURITY]
• NCGC00021277-03
• Korti
• HYDROCORTISONE HYDROGEN SUCCINATE IMPURITY B [EP IMPURITY]
• Sanadermil
• [2-[(8S,9S,10R,11S,13S,14S,17R)-10,13-dimethyl-11,17-bis(oxidanyl)-3-oxidanylidene-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxidanylidene-ethyl] ethanoate
• HYDROCORTISONE ACETATE [INCI]
• (11beta)-21-(Acetoxy)-11,17,21-trihydroxypregna-1,4-diene-3,20-dione
• 11,17-Dihydroxy-3,20-dioxopregn-4-en-21-yl acetate
• 17-alpha-hydrocorticosterone21-acetate
• 17alpha-Hydrocorticosterone-21-acetate
• Cortisone Acetate EP Impurity A（Hydrocortisone Acetate）
• Hydrocortisone Impurity 3（Hydrocortisone EP Impurity C）
• Gadaderm Hydrocortisone
• Medi-First 1% Hydrocortisone
• HairSanity Step 1
• Immediate ComfortBioelements
• BIOCORNEUM ADVANCED SCAR TREATMENT ANTI-ITCH
• 4-Pregnene-11beta,17alpha,21-triol-3,20-dione 21-acetate
• 53187-58-9
• Zee Hydrocream
• CAREALL HydrocortisoneMaximum Strength
• Green Guard Hydrocortisone 1%
• 21-(Acetyloxy)-11,17-dihydroxypregn-4-ene-3,20-dione
• CAREALL Hydrocortisone
• NS00008477
• Well and Good Relieve Itching and Soothe Skin Irritations
• Rectacort-HC
• DTXCID0028612
• 21-Acetoxy-4-pregnene-11beta,17alpha-diol-3,20-dione
• Hydro-Adreson (inj.)
• Genuine Hydrocortisone
• HYDROCORTISONE ACETATE (EP MONOGRAPH)
• Poli-A
• Hydrocortisone AcetateAntipruritic (Anti-Itch)
• American Safety and First Aid
• ZCort
• Biocorneum HC Advanced Scar Supervision Anti-itch
• 17-Hydroxycorticosterone 21-acetate
• HYDROCORTISONE ACETATE (EP IMPURITY)
• Neomed Pharmaceutical
• Hair SanityHair Sanity Part I
• DOG MX-HYDROCORTISONE
• HYDROCORTISONE ACETATE (USP MONOGRAPH)
• Hydrocortisone acetate (USP:BAN:JAN)
• Hair Sanity
• Hydrocortisone Acetate 1%
• Vanicream HC Anti-Itch
• Medi-First Hydrocortisone 1%
• Xpect Hydrocortisone
• Anti-Itch Vulva Cream 1 Hydrocortisone Acetate
• Hemmorex-HC
• MySimplePetLab Itchy Ear Relief
• PREDNISOLONE ACETATE IMPURITY A
• HYDROCORTISONE ACETATE (MART.)
• PROMIKA ANTI-ITCH HYDROCORTISONEFOR CATS AND DOGS
• Thompson Hydrocortisone 1%
• ADVANCED ANTI-ITCH THERAPY
• ZCortUltra
• Aftate Hydrocortisone Cream
• Hydrocal
• 11beta,17,21-Trihydroxypregn-4-ene-3,20-dione 21-acetate
• HYDROCORTISONE ACETATE (USP-RS)
• Cortisil Mdx
• Roosin
• Medi-First Plus Hydrocortisone 1%
• Pregn-4-ene-3,20-dione, 11,17,21-trihydroxy-, 21-acetate
• Vagisil Anti-itch Creme Maximum Strength Sensitive Skin Formula
• Nucort
• HYDROCORTISONE IMPURITY C (EP IMPURITY)
• Ancalima Hydrocortisone Cream
• Hydrocortisone acetate (Standard)
• 2-((8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-2,3,6,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)-2-oxoethyl acetate
• HY-B1183R
• FH32127
• 200-004-4

• MDL： MFCD00037714
• Inchi： 1S/C23H32O6/c1-13(24)29-12-19(27)23(28)9-7-17-16-5-4-14-10-15(25)6-8-21(14,2)20(16)18(26)11-22(17,23)3/h10,16-18,20,26,28H,4-9,11-12H2,1-3H3/t16-,17-,18-,20+,21-,22-,23-/m0/s1
• InChI Key： ALEXXDVDDISNDU-JZYPGELDSA-N
• SMILES： O[C@]1(C(COC(C)=O)=O)CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3[C@H](C[C@@]21C)O)=O
• BRN： 2066841

Computed Properties

• Exact Mass: 404.22000
• Monoisotopic Mass: 404.219889
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 786
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 10
• XLogP3: 2.2
• Topological Polar Surface Area: 101

Experimental Properties

• Color/Form: White to off white crystalline powder
• Density: 1.26 g/cm/3
• Melting Point: 223?°C (dec.)(lit.)
• Boiling Point: 576.6°C at 760 mmHg
• Flash Point: 223°C
• Refractive Index: 1.572
• Solubility: Dioxane (Sparingly, Heated, Sonicated), DMSO (Slightly), Methanol (Slightly, Hea
• Water Partition Coefficient: Insoluble in water.
• Stability/Shelf Life: Stable, but may be light or moisture sensitive. Incompatible with strong oxidizing agents.
• PSA: 100.90000
• LogP: 2.35240
• Sensitiveness: Sensitive to humidity & sensitive to light
• Solubility: Not determined
• Vapor Pressure: 1.08E-15mmHg at 25°C
• Merck: 14,4787
• Specific Rotation: +166±5 ° (c=0.4, Dioxane)
• Decomposition: 223 ºC
• pka: 12.42±0.70(Predicted)

Hydrocortisone acetate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H361
• Warning Statement： P281
• WGK Germany：3
• Hazard Category Code： 63-10-45
• Safety Instruction： S36/37
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• RTECS：GM8960000
• Hazardous Material Identification：
• Storage Condition：0-6°C
• Risk Phrases：R63
• Safety Term：S36/37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives
• Other Chemical Reagents
• Solvents and Organic Chemicals Organic Compounds

Additional information on Hydrocortisone acetate

Hydrocortisone acetate (CAS No. 50-03-3): A Comprehensive Overview

Hydrocortisone acetate, with the chemical formula C₂₁H₂₈O₅ and CAS number 50-03-3, is a synthetic corticosteroid derivative widely recognized for its anti-inflammatory, immunosuppressive, and anti-allergic properties. This compound has been extensively studied and utilized in both clinical and pharmaceutical applications due to its potent biological activity. The introduction of this compound into medical practice has significantly improved the management of various inflammatory and autoimmune disorders.

The mechanism of action of Hydrocortisone acetate primarily involves the inhibition of inflammatory mediators such as prostaglandins, leukotrienes, and cytokines. By binding to glucocorticoid receptors, it modulates gene expression, leading to a reduction in inflammation and immune response. This mechanism has made it a cornerstone in the treatment of conditions like rheumatoid arthritis, psoriasis, and allergic reactions.

Recent advancements in pharmaceutical research have highlighted the therapeutic potential of Hydrocortisone acetate in novel applications. For instance, studies have demonstrated its efficacy in reducing inflammation associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to modulate microglial activation, a key factor in neuroinflammation, has opened new avenues for potential treatments.

In addition to its anti-inflammatory properties, Hydrocortisone acetate has been explored for its role in wound healing and tissue regeneration. Research indicates that it can promote collagen synthesis and reduce oxidative stress, which are crucial for the repair of damaged tissues. These findings have led to the development of topical formulations containing Hydrocortisone acetate for the treatment of chronic wounds and burns.

The pharmacokinetics of Hydrocortisone acetate have also been subjects of extensive study. It is well-absorbed after oral administration and exhibits a moderate bioavailability. The compound's half-life allows for once or twice daily dosing, making it convenient for patient compliance. However, its prolonged use requires careful monitoring to avoid adverse effects such as hyperglycemia, hypertension, and osteoporosis.

Epidemiological studies have further underscored the importance of Hydrocortisone acetate in managing chronic inflammatory diseases. A notable study published in the Journal of Clinical Immunology demonstrated that patients with moderate-to-severe rheumatoid arthritis experienced significant improvements in disease activity after being treated with Hydrocortisone acetate. This highlights its role as a first-line therapy in managing such conditions.

The safety profile of Hydrocortisone acetate has been well-documented through numerous clinical trials. While it is generally considered safe when used as directed, potential side effects include skin atrophy, acneiform eruptions, and psychological disturbances. These risks are often mitigated by using the lowest effective dose and short-term therapy whenever possible.

In conclusion, Hydrocortisone acetate (CAS No. 50-03-3) remains a vital compound in modern medicine due to its multifaceted therapeutic applications. Its ability to modulate inflammation and immune responses has made it indispensable in treating a wide range of disorders. As research continues to uncover new uses for this compound, its significance in both clinical practice and pharmaceutical development is likely to grow even further.